Cas no 63068-75-7 (2-Thiophenecarboxylic acid, 5-pentyl-)

• Product Name: 2-Thiophenecarboxylic acid, 5-pentyl-
• CAS No: 63068-75-7
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 427258
• PubChem ID: 12326224
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-pentyl-
• 2-pentylthiophene-5-carboxylic acid
• 5-pentylthiophene-2-carboxylic acid
• DTXSID90489603
• SVIGPKJAOCDUCY-UHFFFAOYSA-N
• SCHEMBL846642
• 63068-75-7
• 5-Pentyl-thiophene-2-carboxylic acid

• Inchi： 1S/C10H14O2S/c1-2-3-4-5-8-6-7-9(13-8)10(11)12/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： SVIGPKJAOCDUCY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CCCCC

Computed Properties

• Exact Mass: 198.07152
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3